Cas no 34562-99-7 (Butanoic acid,4-amino-, hexadecyl ester)
34562-99-7 structure
Product Name:Butanoic acid,4-amino-, hexadecyl ester
CAS No:34562-99-7
MF:C20H41NO2
MW:327.545046567917
CID:309141
PubChem ID:36853
Update Time:2025-04-19
Butanoic acid,4-amino-, hexadecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-amino-, hexadecyl ester
- hexadecyl 4-aminobutanoate
- Cetyl gamma-aminobutyrate
- BRN 2373354
- Cetyl GABA
- BUTANOIC ACID, 4-AMINO-, HEXADECYL ESTER
- gamma-Aminobutyric acid cetyl ester
- DTXSID00188099
- 34562-99-7
-
- Inchi: 1S/C20H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-23-20(22)17-16-18-21/h2-19,21H2,1H3
- InChI Key: FQZPXSRKCOWUEI-UHFFFAOYSA-N
- SMILES: O(C(CCCN)=O)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 327.31393
- Monoisotopic Mass: 327.314
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 19
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 52.3A^2
Experimental Properties
- Density: 0.9732 (rough estimate)
- Boiling Point: 465.41°C (rough estimate)
- Flash Point: 248.6°C
- Refractive Index: 1.5614 (estimate)
- PSA: 52.32
Butanoic acid,4-amino-, hexadecyl ester Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
34562-99-7 (Butanoic acid,4-amino-, hexadecyl ester) Related Products
- 63984-02-1(Methyl 5-aminopentanoate)
- 1117-66-4(Ethyl 7-aminoheptanoate)
- 371-34-6(Ethyl 6-aminohexanoate)
- 2780-89-4(methyl 6-aminohexanoate)
- 1190-69-8(Ethyl 6-amino-6-oxohexanoate)
- 5959-36-4(Ethyl 4-aminobutanoate)
- 39979-08-3(methyl 7-aminoheptanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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